Cas no 1083274-19-4 (6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine)
1083274-19-4 structure
Product Name:6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
CAS No:1083274-19-4
MF:C7H12N4
MW:152.196980476379
CID:2624408
PubChem ID:59006429
Update Time:2025-04-21
6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
- 1083274-19-4
- 6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
- 111-367-2
- AB71763
- DB-194214
- 6,7,8,9-TETRAHYDRO-3-METHYL-5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE
- SCHEMBL13209038
-
- Inchi: 1S/C7H12N4/c1-6-9-10-7-2-3-8-4-5-11(6)7/h8H,2-5H2,1H3
- InChI Key: ZEFRABOWIHXNKA-UHFFFAOYSA-N
- SMILES: N12C(C)=NN=C1CCNCC2
Computed Properties
- Exact Mass: 152.106196400Da
- Monoisotopic Mass: 152.106196400Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.7 g/l) (25 º C),
6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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